Cas no 1217862-37-7 (5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide)

• Product Name: 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide
• CAS No: 1217862-37-7
• MF: C₁₀H₉FN₄OS
• MW: 252.268063306808
• MDL: MFCD15146502
• CID: 4686896
• Update Time: 2025-06-12

5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide
• T3744
• 1,3,4-thiadiazole-2-carboxamide, 5-(aminomethyl)-N-(2-fluorophenyl)-
• 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide

• MDL： MFCD15146502
• Inchi： 1S/C10H9FN4OS/c11-6-3-1-2-4-7(6)13-9(16)10-15-14-8(5-12)17-10/h1-4H,5,12H2,(H,13,16)
• InChI Key： HOZDBNWNZSDJKA-UHFFFAOYSA-N
• SMILES： S1C(CN)=NN=C1C(NC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 252.048
• Monoisotopic Mass: 252.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Additional information on 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide

Introduction to 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide (CAS No. 1217862-37-7)

5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide, identified by its CAS number 1217862-37-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiadiazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both an aminomethyl and a fluorophenyl substituent in its molecular framework imparts unique chemical and pharmacological properties, making it a promising candidate for further research and development.

The molecular structure of 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide consists of a central thiadiazole ring, which is flanked by an aminomethyl side chain at the 5-position and a fluorophenyl group at the 2-position. The thiadiazole core is known to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the aminomethyl group enhances the compound's potential for further functionalization, while the fluorophenyl moiety contributes to improved metabolic stability and bioavailability.

In recent years, there has been growing interest in thiadiazole derivatives due to their versatile pharmacological effects. The fluorine atom in the fluorophenyl group plays a crucial role in modulating the compound's interactions with biological targets. Fluorinated aromatic compounds are widely recognized for their ability to enhance binding affinity and selectivity, which is particularly valuable in drug design. This feature makes 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide an attractive scaffold for developing novel therapeutic agents.

Current research in this area has focused on exploring the pharmacological potential of 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide in several disease models. Studies have demonstrated its efficacy in inhibiting key enzymes and pathways involved in cancer progression. For instance, preliminary in vitro assays have shown that this compound can effectively block the activity of kinases such as EGFR and VEGFR, which are critical for tumor growth and angiogenesis. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential applications in chemotherapy.

The synthesis of 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the aminomethyl group necessitates careful handling to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of the desired bonds between the thiadiazole core and the substituents. These techniques not only improve efficiency but also enhance scalability for industrial production.

The pharmacokinetic properties of 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide are another area of active investigation. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of both polar (amine) and lipophilic (fluorophenyl) groups contributes to its solubility and bioavailability. These characteristics are essential for ensuring that the compound reaches its target sites effectively within the body.

Furthermore, computational modeling and molecular dynamics simulations have been utilized to gain insights into the interactions between 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide and biological targets. These studies have provided valuable information about binding affinities and putative mechanisms of action. By leveraging computational tools alongside experimental data, researchers can optimize the compound's structure for enhanced potency and reduced toxicity.

The therapeutic potential of 5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide extends beyond oncology. Emerging evidence suggests that it may also have applications in treating inflammatory diseases and neurodegenerative disorders. The ability of thiadiazole derivatives to modulate inflammatory pathways has been well-documented in several preclinical studies. Additionally, their interaction with neurotransmitter receptors makes them candidates for developing treatments targeting neurological conditions such as Alzheimer's disease.

In conclusion,5-(Aminomethyl)-N-(2-fluorophenyl)-1,3,4-thiadiazole-2-carboxamide (CAS No. 1217862-37-7) represents a promising therapeutic agent with diverse biological activities. Its unique molecular structure combines functional groups that enhance both pharmacological efficacy and pharmacokinetic properties. Ongoing research continues to uncover new applications for this compound across various therapeutic areas, underscoring its significance as a valuable chemical entity in modern drug discovery.